Cas no 2172458-77-2 (N-cyclopropyl-3-(3-ethoxypropyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine)

• Product Name: N-cyclopropyl-3-(3-ethoxypropyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• CAS No: 2172458-77-2
• MF: C₁₂H₁₈N₆O
• MW: 262.310921192169
• CID: 6333877
• PubChem ID: 165763737
• Update Time: 2025-05-19

N-cyclopropyl-3-(3-ethoxypropyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclopropyl-3-(3-ethoxypropyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine
• EN300-1592102
• 2172458-77-2
• N-cyclopropyl-3-(3-ethoxypropyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-amine

• Inchi： 1S/C12H18N6O/c1-2-19-7-3-6-18-12-10(16-17-18)11(13-8-14-12)15-9-4-5-9/h8-9H,2-7H2,1H3,(H,13,14,15)
• InChI Key： XZYFCTACQXBKEU-UHFFFAOYSA-N
• SMILES： O(CC)CCCN1C2C(=C(N=CN=2)NC2CC2)N=N1

Computed Properties

• Exact Mass: 262.15420922g/mol
• Monoisotopic Mass: 262.15420922g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 77.8Ų

Additional information on N-cyclopropyl-3-(3-ethoxypropyl)-3H-1,2,3triazolo4,5-dpyrimidin-7-amine

Comprehensive Overview of N-cyclopropyl-3-(3-ethoxypropyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2172458-77-2)

N-cyclopropyl-3-(3-ethoxypropyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine (CAS No. 2172458-77-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the triazolopyrimidine class, a family of nitrogen-rich heterocycles known for their diverse biological activities. The presence of both cyclopropyl and ethoxypropyl substituents in its structure enhances its lipophilicity and metabolic stability, making it a promising candidate for drug discovery.

Recent studies have highlighted the role of triazolopyrimidine derivatives in modulating various enzymatic pathways, particularly those involved in inflammation and oncology. Researchers are increasingly exploring N-cyclopropyl-3-(3-ethoxypropyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine as a potential scaffold for designing kinase inhibitors, given its ability to interact with ATP-binding sites. This aligns with the growing demand for targeted therapies in precision medicine, a hot topic in contemporary biomedical research.

The synthesis of CAS No. 2172458-77-2 involves multi-step organic reactions, including cyclization and amination processes, which are often optimized for yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize this compound, ensuring its suitability for further pharmacological evaluation. Its molecular weight and logP value are critical parameters for drug-likeness assessments, frequently queried in academic and industrial databases.

In the context of AI-driven drug discovery, N-cyclopropyl-3-(3-ethoxypropyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine has been featured in virtual screening libraries due to its favorable ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). Computational models predict its compatibility with cytochrome P450 enzymes, a common concern in early-stage drug development. This intersection of cheminformatics and experimental validation reflects modern trends in accelerating R&D pipelines.

Beyond therapeutics, this compound’s fluorescence properties have sparked interest in material science. Its rigid triazolopyrimidine core exhibits tunable emission spectra, making it a potential candidate for bioimaging probes or organic electronics. Such multidisciplinary applications resonate with the surge in searches for "multifunctional organic compounds" and "smart materials."

Regulatory and safety profiles of CAS No. 2172458-77-2 are under continuous evaluation, with no significant red flags reported in public databases like PubChem or Reaxys. However, researchers are advised to adhere to standard laboratory protocols when handling this compound, as with any synthetic intermediate. Its storage conditions (typically -20°C under inert atmosphere) and solubility data (e.g., in DMSO or ethanol) are frequently documented in technical literature.

In summary, N-cyclopropyl-3-(3-ethoxypropyl)-3H-1,2,3-triazolo[4,5-d]pyrimidin-7-amine represents a versatile chemical entity with broad implications across drug development and material science. Its structural ingenuity and adaptability to cutting-edge research paradigms ensure its relevance in answering today’s scientific challenges, from personalized medicine to sustainable technologies.